1-(2-(Furan-3-yl)-2-hydroxyethyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[2-(furan-3-yl)-2-hydroxyethyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C12H14N2O3S/c15-11(9-3-4-17-8-9)7-14-12(16)13-6-10-2-1-5-18-10/h1-5,8,11,15H,6-7H2,(H2,13,14,16)
• InChI Key: CAIUJJQZJGFSQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)NCC(C2=COC=C2)O
• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol
• CAS No.: 1396869-93-4

Description

1-(2-(Furan-3-yl)-2-hydroxyethyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C12H14N2O3S and its molecular weight is 266.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

The synthesis of related urea derivatives, such as 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea, has been achieved through coupling purified furfural with urea. These compounds exhibit broad antimicrobial activity against pathogens like Escherichia coli, Salmonella typhi, and Staphylococcus aureus, suggesting their potential for medicinal applications (Donlawson et al., 2020).

Chemical Synthesis and Applications

Research into the chemical synthesis of novel pyridine and naphthyridine derivatives, involving compounds such as 2-[1-(Furan- or thiophen-2-yl)ethylidene)malononitriles, has led to the development of hydrazo derivatives and pyrazolo[3,4-H][1,6]naphthyridine derivatives. These compounds have potential applications in the development of new pharmaceuticals (Abdelrazek et al., 2010).

Biochemical Evaluation and Inhibitory Activities

A series of 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas has been synthesized and assessed for antiacetylcholinesterase activity, showing that these compounds, with their optimized spacer length and conformational flexibility, possess significant inhibitory activities. Such studies highlight the potential for these compounds in therapeutic applications, particularly for diseases associated with acetylcholine deficiency (Vidaluc et al., 1995).

Selective Inhibitors

Investigations into furan-2-ylmethylene thiazolidinediones have identified them as selective, ATP-competitive inhibitors of phosphoinositide 3-kinases (PI3Ks), particularly PI3Kgamma, which is a target for inflammatory and autoimmune diseases. This research points towards the development of novel, selective drugs for treating these conditions (Pomel et al., 2006).